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Compound of Interest

Compound Name: PRGL493

Cat. No.: B3025774

Get Quote

A Potent and Selective ACSL4 Inhibitor for Cancer
Research
Introduction:

PRGL493 is a potent and selective inhibitor of the long-chain acyl-CoA synthetase 4 (ACSL4).

[1][2][3] ACSL4 is a key enzyme in the metabolism of arachidonic acid and is implicated in the

development of tumor aggressiveness in breast and prostate cancers through the regulation of

various signal transduction pathways.[4][5] PRGL493 has been shown to block cell proliferation

and tumor growth in both cellular and animal models of breast and prostate cancer.[4][6][7][8]

Furthermore, it sensitizes tumor cells to chemotherapeutic and hormonal treatments and

inhibits steroidogenesis.[4][5][6][7][8] These characteristics make PRGL493 a valuable tool for

cancer research and drug development.

This document provides detailed application notes and protocols for the use of PRGL493 in cell

culture, including solubility data, preparation of stock solutions, and experimental protocols for

assessing its biological activity.
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Table 1: Physicochemical Properties of PRGL493

Property Value Reference

Molecular Formula C25H21N7O2 [9]

Molecular Weight 451.48 g/mol [9]

CAS Number 2479378-45-3 [9]

Table 2: Solubility of PRGL493

Solvent Concentration Remarks Reference

DMSO 10 mM - [2]

DMSO 8 mg/mL (~17.71 mM)

Moisture-absorbing

DMSO reduces

solubility. Use fresh

DMSO.

[1]

Corn Oil Not specified

For in vivo

applications, a 4

mg/mL DMSO stock

can be diluted in corn

oil.

[1]

Table 3: Recommended Working Concentrations for Cell Culture
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Cell Line Assay Type
Concentration
Range

Incubation
Time

Reference

MDA-MB-231

(Breast Cancer)

Proliferation

Assay (IC50)
~23 µM 48 hours [4]

PC-3 (Prostate

Cancer)

Proliferation

Assay (IC50)
~27 µM 48 hours [4]

MA-10 (Leydig

Cells)

ACSL4 Activity

Inhibition
10, 25, 50 µM 3 hours [10]

MDA-MB-231,

PC-3

ACSL4 Activity

Inhibition
25, 50 µM 3 hours [10]

Various
Ferroptosis

Protection Assay
1 - 50 µM

1-2 hours (pre-

treatment)
[11]

Experimental Protocols
Protocol 1: Preparation of PRGL493 Stock Solution
Materials:

PRGL493 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood.

Weighing: Accurately weigh the desired amount of PRGL493 powder.

Dissolving in DMSO:
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To prepare a 10 mM stock solution, dissolve 4.51 mg of PRGL493 in 1 mL of anhydrous

DMSO.

Vortex thoroughly until the compound is completely dissolved. A brief sonication may aid in

dissolution.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for long-term storage (up to 6 months).[2] For short-term

storage, 4°C is suitable for up to 2 weeks.[3]

Protocol 2: In Vitro Cell Proliferation Assay
Objective: To determine the half-maximal inhibitory concentration (IC50) of PRGL493 on

cancer cell lines.

Materials:

Breast cancer cell line (e.g., MDA-MB-231) or prostate cancer cell line (e.g., PC-3)

Complete cell culture medium (e.g., DMEM with 10% FBS)

PRGL493 stock solution (10 mM in DMSO)

96-well cell culture plates

Cell viability reagent (e.g., MTT, XTT, or PrestoBlue)

Plate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in

100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

Compound Dilution: Prepare serial dilutions of PRGL493 in complete culture medium. The

final concentrations should typically range from 0.1 µM to 100 µM. Remember to include a

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b3025774/docs?utm_src=pdf-body#prgl493-application-notes-and-protocols-for-cell-culture
http://www.probechem.com/products_PRGL493.aspx
https://www.dcchemicals.com/coa/COA_DC46396.html
https://www.benchchem.com/product/b3025774/docs?utm_src=pdf-body#prgl493-application-notes-and-protocols-for-cell-culture
https://www.benchchem.com/product/b3025774/docs?utm_src=pdf-body#prgl493-application-notes-and-protocols-for-cell-culture
https://www.benchchem.com/product/b3025774/docs?utm_src=pdf-body#prgl493-application-notes-and-protocols-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


vehicle control (DMSO at the same final concentration as the highest PRGL493
concentration).

Cell Treatment: After 24 hours of incubation, remove the medium and add 100 µL of the

prepared PRGL493 dilutions or vehicle control to the respective wells.

Incubation: Incubate the plate for 48 hours at 37°C in a humidified atmosphere with 5% CO2.

Cell Viability Assessment: After the incubation period, assess cell viability using a preferred

reagent according to the manufacturer's protocol.

Data Analysis: Measure the absorbance or fluorescence using a plate reader. Calculate the

percentage of cell viability relative to the vehicle control. Plot the cell viability against the log

of the PRGL493 concentration and determine the IC50 value using a non-linear regression

curve fit.

Mandatory Visualizations
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Click to download full resolution via product page

Caption: Mechanism of action of PRGL493 as an ACSL4 inhibitor.

Experimental Workflow for Cell Proliferation Assay
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Caption: Workflow for assessing cell proliferation inhibition by PRGL493.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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